![molecular formula C16H15N3O2S2 B2487031 (Z)-5-((1H-indol-3-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one CAS No. 881817-53-4](/img/structure/B2487031.png)
(Z)-5-((1H-indol-3-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-5-((1H-indol-3-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one, also known as compound 1, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the thiazolidinone class and has been found to exhibit promising biological activities.
Scientific Research Applications
Antiplatelet Aggregation Activity
This compound has shown potential in the field of antiplatelet aggregation activity . In a study, derivatives of this compound were tested for their ability to inhibit human platelet aggregation. The results showed considerable activity against arachidonic acid-induced platelet aggregation .
Cancer Treatment
Indole derivatives, such as this compound, have been studied for their potential in cancer treatment . They have shown various biologically vital properties and have attracted increasing attention for their application as biologically active compounds for the treatment of cancer cells .
Treatment of Microbial Infections
The compound’s indole derivatives have also been explored for their potential in treating microbial infections . Their biological properties make them a promising area of research in the development of new antimicrobial agents .
Treatment of Various Disorders
Indole derivatives have been studied for their potential in treating various disorders in the human body . This includes a wide range of conditions, highlighting the versatility and potential of these compounds in medical research .
Synthesis of Schiff’s Bases
This compound has been used in the synthesis of Schiff’s bases . A novel Schiff’s base compound was developed through the condensation reaction of indole-3-aldehyde and aromatic amines .
Green Synthesis Technique
The compound has been developed using a green synthesis technique . This involves the use of amla water extract as an acid catalyst, highlighting the potential for more environmentally friendly synthesis methods .
Mechanism of Action
In terms of pharmacological activity, some indole derivatives have been found to have antiplatelet aggregation activity . They were tested for their ability to inhibit human platelet aggregation, where arachidonic acid (AA), adenosine diphosphate (ADP), and collagen were used as aggregation inducers . Some compounds showed considerable activity against AA-induced platelet aggregation .
properties
IUPAC Name |
4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-3-morpholin-4-yl-1,3-thiazole-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S2/c20-15-14(9-11-10-17-13-4-2-1-3-12(11)13)23-16(22)19(15)18-5-7-21-8-6-18/h1-4,9-10,20H,5-8H2/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVAAGFSMODTLPU-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1N2C(=C(SC2=S)C=C3C=NC4=CC=CC=C43)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1N2C(=C(SC2=S)/C=C/3\C=NC4=CC=CC=C43)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-5-((1H-indol-3-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.